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Compound of Interest

Compound Name: Dabth

Cat. No.: B1669744 Get Quote

Following a comprehensive search for the substance "Dabth," it has not been possible to

identify a specific chemical compound corresponding to this name within publicly available

scientific and chemical databases. The term "Dabth" does not appear to be a standard

chemical identifier, and searches have not yielded a clear molecular entity for which a technical

guide on physicochemical properties could be developed.

Initial investigations suggested potential interpretations, including acronyms for more complex

molecules. For instance, PubChem lists a peptide containing "Dab" as an abbreviation for 2,4-

diaminobutanoic acid[1]. However, there is no evidence to confirm that "Dabth" refers to this

specific, complex peptide. Other search results were for unrelated compounds or general

concepts in drug development and did not pertain to a substance named "Dabth"[2][3][4][5][6]

[7][8][9][10][11][12].

Without a definitive chemical structure or a recognized identifier such as a CAS number, it is

not feasible to retrieve the necessary quantitative data, experimental protocols, or associated

biological pathways required to fulfill the request for an in-depth technical guide.

To proceed with this request, a more specific name, chemical formula, or another standard

identifier for the substance of interest is required.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1669744?utm_src=pdf-interest
https://www.benchchem.com/product/b1669744?utm_src=pdf-body
https://www.benchchem.com/product/b1669744?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/H-Dab-Thr-Dab-Dab-Dab-D-Phe-Nle-Dab-Dab-Thr-OH
https://www.benchchem.com/product/b1669744?utm_src=pdf-body
https://www.benchchem.com/product/b1669744?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25416989/
https://www.ddres.com/
https://dmpkservice.wuxiapptec.com/physicochemical.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10982469/
https://www.researchgate.net/publication/325728906_Physicochemical_Properties_of_Dodecyltrimethylammonium_Bromide_DTAB_and_SodiumDodecyl_Sulphate_SDS_Rich_Surfactants_in_Aqueous_Medium_At_T_29315_29815_and_30315_K
https://m.youtube.com/watch?v=XW6bV6EeNeU
https://m.youtube.com/watch?v=BpYDCjuHlNU
https://www.youtube.com/watch?v=MpsqmAmLbYY
https://analyzing-testing.netzsch.com/en/know-how/glossary/physicochemical-properties
https://m.youtube.com/watch?v=ztpKty7Q6MQ
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecahydro-dimethyldibenzothiophene
https://www.benchchem.com/product/b1669744?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. H-Dab-Thr-Dab-Dab-Dab-D-Phe-Nle-Dab-Dab-Thr-OH | C47H84N16O13 | CID
176238122 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. The impact of physicochemical and molecular properties in drug design: navigation in the
"drug-like" chemical space - PubMed [pubmed.ncbi.nlm.nih.gov]

3. ddres.com [ddres.com]

4. Physicochemical Property Study - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

5. Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant
activity of nitro and chloro indolinone derivatives - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. m.youtube.com [m.youtube.com]

8. m.youtube.com [m.youtube.com]

9. youtube.com [youtube.com]

10. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

11. m.youtube.com [m.youtube.com]

12. Dodecahydro-dimethyldibenzothiophene | C14H24S | CID 176472696 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unable to Identify "Dabth" for Technical Guide
Generation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669744#key-physicochemical-properties-of-dabth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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